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Compound of Interest

Compound Name: Yobyrine
CAS No.: 525-15-5
Cat. No.: B14163837
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Yobyrine is a [3-carboline alkaloid with the molecular formula Ci9H16N2.[1] Accurate and robust
analytical methods are essential for its identification, quantification, and quality control in
research, drug development, and forensic applications. These application notes provide
detailed protocols for the identification and analysis of Yobyrine using modern
chromatographic and spectrometric techniques, including High-Performance Liquid
Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Ultra-
Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

Chemical and Physical Properties of Yobyrine

A thorough understanding of the physicochemical properties of Yobyrine is fundamental for the
development of analytical methods.
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Property Value Source

1-[(2-methylphenyl)methyl]-9H-
IUPAC Name K Viphenyhmethyl] .
pyrido[3,4-b]indole

Molecular Formula Ci19H16N:2 PubChem[1]
Molecular Weight 272.3 g/mol PubChem[1]
CAS Number 525-15-5 PubChem[1]
Exact Mass 272.131348519 Da PubChem[1]

Analytical Methodologies

The selection of an analytical technigue depends on the matrix, the required sensitivity, and the
purpose of the analysis (qualitative or quantitative). Chromatographic methods are the gold
standard for the separation and quantification of alkaloids like Yobyrine.[2][3][4][5][6]

High-Performance Liquid Chromatography with UV
Detection (HPLC-UV)

HPLC-UV is a widely accessible and robust technique for the quantification of Yobyrine in bulk
materials and pharmaceutical formulations. The method separates Yobyrine from other
components based on its polarity, and detection is achieved by measuring the absorbance of
UV light.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification of volatile and thermally stable
compounds. While some alkaloids can be prone to thermal degradation in the GC inlet, GC-MS
provides high-resolution separation and definitive identification based on the mass spectrum
and fragmentation pattern.[7] The NIST database indicates key mass-to-charge ratio (m/z)
fragments for Yobyrine at 272 (molecular ion), 257, and 256.[1]

Ultra-Performance Liquid Chromatography-Tandem
Mass Spectrometry (UPLC-MS/MS)
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UPLC-MS/MS offers the highest sensitivity and selectivity for the analysis of Yobyrine,

especially in complex biological matrices like plasma or urine.[8][9][10] This technique

combines the superior separation power of UPLC with the precise and selective detection of

tandem mass spectrometry, making it ideal for pharmacokinetic and toxicological studies.[8]

Summary of Analytical Parameters

The following table summarizes typical parameters for the analysis of Yobyrine using the

described techniques. These are starting points and may require optimization for specific

applications.
Parameter HPLC-UV GC-MS UPLC-MS/IMS
Capillary (e.g., 30 mx  UPLC BEH C18 (e.g.,
C18 (e.g., 250 mm x pillary (e.g (c9
Column 0.25 mm, 0.25 pm 50 mmx 2.1 mm, 1.7

4.6 mm, 5 um)

film)

Hm)

Mobile Phase/Carrier

Gas

Acetonitrile/Water with
0.1% Formic Acid

Helium

Acetonitrile/Water with
0.1% Formic Acid

Elution/Temperature

Isocratic or Gradient

Temperature Gradient

Gradient Elution

Program (e.g., 70°C to 270°C)

Flow Rate 1.0 mL/min 1.0 mL/min 0.2-0.4 mL/min
) UV (e.g., 220 nm or Mass Spectrometry Tandem Mass

Detection

280 nm)

(EN)

Spectrometry (ESI+)

Scan Mode: 40-400

MRM Transitions: e.g.,
273.1>257.1

Key m/z Ratios N/A amu; Key lons: 272, (Quantifier), 273.1 >
257, 256 144.1 (Qualifier)
(Hypothetical)
Injection Volume 10-20 pL 1 pL (split/splitless) 1-5puL

Experimental Protocols
Protocol 1: Quantification of Yobyrine by HPLC-UV

This protocol is suitable for the analysis of Yobyrine in solid materials or simple formulations.
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a) Materials and Reagents:

» Yobyrine reference standard

Acetonitrile (HPLC grade)

Formic acid (analytical grade)

Deionized water

0.45 pm membrane filters
b) Standard and Sample Preparation:

o Standard Stock Solution (100 pg/mL): Accurately weigh 10 mg of Yobyrine reference
standard and dissolve in 100 mL of methanol.

o Working Standard Solutions: Prepare a series of dilutions from the stock solution in the
mobile phase to create calibration standards (e.g., 1, 5, 10, 25, 50 pg/mL).

o Sample Preparation: Accurately weigh a sample containing an estimated amount of
Yobyrine. Dissolve in methanol, sonicate for 15 minutes, and dilute with the mobile phase to
a final concentration within the calibration range. Filter the final solution through a 0.45 pm
filter before injection.

c) Chromatographic Conditions:

e Column: C18, 250 mm x 4.6 mm, 5 um patrticle size

o Mobile Phase: Acetonitrile : Water (60:40, v/v) with 0.1% formic acid
e Flow Rate: 1.0 mL/min

e Column Temperature: 30°C

o Detection Wavelength: 280 nm

e Injection Volume: 20 pL
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d) Data Analysis:

« |dentify the Yobyrine peak based on the retention time of the reference standard.

o Construct a calibration curve by plotting the peak area against the concentration of the

working standards.

e Quantify Yobyrine in the sample by interpolating its peak area on the calibration curve.
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Sample & Standard Preparation HPLC Analysis Data Processing
Weigh Sample/ Dissolve in Dilute with | Inject into Separation on WDCEEO | L | identify Peak by Generate Quantify
Standard Methanol Mobile Phase H HPLC System C18 Column (280 nm) Retention Time Calibration Curve Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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